Diethyl [(1H-1,2,4-triazol-1-yl)methyl]phosphonate

• CAS No.: 84595-22-2
• Molecular Formula: C7H14N3O3P
• Molecular Weight: 219.18 g/mol
• IUPAC Name: 1-(diethoxyphosphorylmethyl)-1,2,4-triazole
• InChI: InChI=1S/C7H14N3O3P/c1-3-12-14(11,13-4-2)7-10-6-8-5-9-10/h5-6H,3-4,7H2,1-2H3
• InChI Key: SRBKSXOZIMVKTK-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CN1C=NC=N1)OCC

Description

Diethyl [(1H-1,2,4-triazol-1-yl)methyl]phosphonate is a useful research compound. Its molecular formula is C7H14N3O3P and its molecular weight is 219.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 18.2 g (0.155 mole) of 1-chloromethyl-1H-1,2,4-triazole, 27.2 g (0.17 mole) of sodium diethyl phosphite and 200 ml of acetonitrile is heated for 2 hours to 60° C. and then refluxed for 16 hours. The precipitate is removed and the solution is concentrated. Fractional distillation of the residue yields 19.1 g (56.5%) of diethyl (1H-1,2,4-triazol-1-yl)methylphosphonate in the form of a colourless oil with a boiling point of 120°-129° C./0.053 mb.